N-(1-methylpyrazol-3-yl)prop-2-enamide

• IUPAC Name: N-(1-methylpyrazol-3-yl)prop-2-enamide
• InChI: InChI=1S/C7H9N3O/c1-3-7(11)8-6-4-5-10(2)9-6/h3-5H,1H2,2H3,(H,8,9,11)
• InChI Key: AKHQIEUZSMDSTR-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC(=N1)NC(=O)C=C
• Molecular Formula: C7H9N3O
• Molecular Weight: 151.17 g/mol

Description

N-(1-methylpyrazol-3-yl)prop-2-enamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is also known as MPA, and it is a pyrazole derivative that has been synthesized and studied for its various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-(1-methylpyrazol-3-yl)prop-2-enamide is not fully understood, but it is believed to involve the inhibition of cyclooxygenase (COX) enzymes. COX enzymes are responsible for the production of prostaglandins, which are involved in inflammation, pain, and fever. By inhibiting COX enzymes, N-(1-methylpyrazol-3-yl)prop-2-enamide can reduce the production of prostaglandins, leading to its anti-inflammatory, analgesic, and antipyretic effects.
Biochemical and Physiological Effects:
Studies have shown that N-(1-methylpyrazol-3-yl)prop-2-enamide has various biochemical and physiological effects. This compound has been shown to reduce the levels of inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α). It has also been shown to reduce the levels of reactive oxygen species (ROS) and lipid peroxidation, which are involved in oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

N-(1-methylpyrazol-3-yl)prop-2-enamide has several advantages for lab experiments. It is relatively easy to synthesize and purify, making it readily available for research. It also has a well-defined mechanism of action, which allows for the precise targeting of specific pathways and processes. However, there are also limitations to its use in lab experiments. For example, its effects may vary depending on the experimental conditions, and it may not be effective in all models or systems.

Future Directions

There are several future directions for the research on N-(1-methylpyrazol-3-yl)prop-2-enamide. One potential direction is the development of novel analogs or derivatives with improved efficacy and selectivity. Another direction is the investigation of its potential therapeutic applications in various diseases and conditions, such as cancer, Alzheimer's disease, and diabetes. Additionally, further studies are needed to fully understand its mechanism of action and its effects on various pathways and processes.

Synthesis Methods

The synthesis of N-(1-methylpyrazol-3-yl)prop-2-enamide involves the reaction of 1-methylpyrazole with acryloyl chloride in the presence of a base such as triethylamine. This reaction results in the formation of a yellow solid that can be purified through recrystallization.

Scientific Research Applications

N-(1-methylpyrazol-3-yl)prop-2-enamide has been studied extensively in scientific research due to its potential therapeutic applications. This compound has been shown to have anti-inflammatory, analgesic, and antipyretic effects, making it a promising candidate for the treatment of various diseases and conditions.